2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIPROPYLACETAMIDE

• IUPAC Name: 2-[2-(hydroxymethyl)benzimidazol-1-yl]-N,N-dipropylacetamide
• InChI: InChI=1S/C16H23N3O2/c1-3-9-18(10-4-2)16(21)11-19-14-8-6-5-7-13(14)17-15(19)12-20/h5-8,20H,3-4,9-12H2,1-2H3
• InChI Key: GDFOZVSGJXHHIK-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)CN1C2=CC=CC=C2N=C1CO
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIPROPYLACETAMIDE is a complex organic compound that belongs to the class of benzodiazoles This compound is characterized by the presence of a benzodiazole ring system substituted with a hydroxymethyl group and an N,N-dipropylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIPROPYLACETAMIDE typically involves multiple steps, starting from readily available precursorsThe reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure conditions to optimize the yield and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of high-throughput screening and optimization techniques can help in identifying the most efficient reaction conditions and minimizing the production costs. Additionally, the implementation of green chemistry principles, such as the use of environmentally friendly solvents and catalysts, can enhance the sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIPROPYLACETAMIDE can undergo various types of chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehyde or carboxylic acid derivatives.

Reduction: The compound can be reduced to form different reduced derivatives, depending on the reaction conditions.

Substitution: The benzodiazole ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate, chromium trioxide), reducing agents (e.g., sodium borohydride, lithium aluminum hydride), and various electrophiles or nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, play a crucial role in determining the outcome of these reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxymethyl group can yield aldehyde or carboxylic acid derivatives, while substitution reactions can lead to a wide range of substituted benzodiazole derivatives .

Scientific Research Applications

2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIPROPYLACETAMIDE has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties

Mechanism of Action

The mechanism of action of 2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIPROPYLACETAMIDE involves its interaction with specific molecular targets and pathways. The hydroxymethyl group and the benzodiazole ring system play a crucial role in its binding to target proteins or enzymes, leading to the modulation of their activity. The N,N-dipropylacetamide moiety may also contribute to its overall biological activity by enhancing its solubility and bioavailability .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds to 2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIPROPYLACETAMIDE include:

• 2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIMETHYLACETAMIDE
• 2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIETHYLACETAMIDE
• 2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIBUTYLACETAMIDE .

Uniqueness

The uniqueness of 2-[2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOL-1-YL]-N,N-DIPROPYLACETAMIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties.